Cas no 1001907-72-7 (Methyl isothiazole-3-carboxylate)

• Product Name: Methyl isothiazole-3-carboxylate
• CAS No: 1001907-72-7
• MF: C₅H₅NO₂S
• MW: 143.163699865341
• MDL: MFCD18381997
• CID: 1125450
• PubChem ID: 53484504
• Update Time: 2025-04-20

Methyl isothiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1,2-thiazole-3-carboxylate
• Methyl isothiazole-3-carboxylate
• AT21127
• EN300-5101351
• DTXSID90704060
• SY327128
• Z1255441912
• 1001907-72-7
• 3-Isothiazolecarboxylic acid, methyl ester
• BQB90772
• MFCD18381997

• MDL： MFCD18381997
• Inchi： 1S/C5H5NO2S/c1-8-5(7)4-2-3-9-6-4/h2-3H,1H3
• InChI Key： SAXXOCCOJQHERN-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)OC)=N1

Computed Properties

• Exact Mass: 143.0041g/mol
• Monoisotopic Mass: 143.0041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 143.17g/mol
• XLogP3: 1.2
• Topological Polar Surface Area: 67.4Ų